Cas no 2137972-09-7 (5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine)

• Product Name: 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine
• CAS No: 2137972-09-7
• MF: C₇H₈Cl₃N₃O
• MW: 256.516918182373
• CID: 6546961
• PubChem ID: 165745387
• Update Time: 2025-06-10

5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine
• 2137972-09-7
• EN300-790202

• Inchi： 1S/C7H8Cl3N3O/c1-11-5-4(14-2)3-12-6(13-5)7(8,9)10/h3H,1-2H3,(H,11,12,13)
• InChI Key： IBKZAEQIDCURJN-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C(=N1)NC)OC)(Cl)Cl

Computed Properties

• Exact Mass: 254.973295g/mol
• Monoisotopic Mass: 254.973295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47Ų

Additional information on 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine

Comprehensive Overview of 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine (CAS No. 2137972-09-7)

The compound 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine (CAS No. 2137972-09-7) is a specialized pyrimidine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the methoxy and trichloromethyl groups, contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for designing novel bioactive molecules, particularly in the context of heterocyclic chemistry and small-molecule inhibitors.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in pharmaceutical development. 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine is no exception, with studies highlighting its potential as a precursor for kinase inhibitors and antimicrobial agents. The compound's CAS No. 2137972-09-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in synthetic organic chemistry. Its stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry applications.

One of the most discussed topics in the scientific community is the optimization of pyrimidine scaffolds for enhanced bioactivity. 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine offers a promising template for such modifications, thanks to its electron-rich aromatic system and substituent diversity. Researchers are particularly interested in its potential to interact with biological targets, such as enzymes and receptors, which aligns with the current focus on targeted drug delivery and precision medicine. This compound's trichloromethyl group is also a subject of interest due to its role in modulating lipophilicity and metabolic stability.

From an industrial perspective, CAS No. 2137972-09-7 is often associated with green chemistry initiatives, as scientists seek sustainable methods for its synthesis. The compound's methoxy-N-methyl moiety is a key feature that influences its reactivity and selectivity, making it a valuable intermediate in multistep synthetic routes. Additionally, its potential applications in agrochemical formulations have sparked discussions about its role in addressing global challenges like crop resistance and pest management.

The rise of AI-driven drug discovery has further amplified interest in 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine. Computational models frequently analyze its molecular descriptors to predict its pharmacokinetic properties and toxicity profiles. This aligns with the broader trend of in silico screening, where compounds like CAS No. 2137972-09-7 are evaluated for their potential to meet stringent regulatory standards. The compound's pyrimidine core is also a focal point for researchers exploring fragment-based drug design and structure-activity relationships.

In conclusion, 5-methoxy-N-methyl-2-(trichloromethyl)pyrimidin-4-amine (CAS No. 2137972-09-7) represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its importance in modern science. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.